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Compound of Interest

Compound Name: 2-Methoxythiophene

CAS No.: 130410-20-7

Cat. No.: B143748

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
Methoxythiophene, a versatile heterocyclic compound with applications in organic electronics,

synthetic chemistry, and material science.[1] This document consolidates key physical and

chemical properties, outlines experimental protocols for solubility and stability assessment, and

presents logical workflows for these evaluations.

Core Physical and Chemical Properties
2-Methoxythiophene is a colorless to light yellow, flammable liquid.[1][2][3] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Methoxythiophene
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Property Value Reference(s)

Molecular Formula C₅H₆OS [1][3]

Molecular Weight 114.17 g/mol [3][4]

CAS Number 16839-97-7 [2][3]

Appearance
Colorless to pale yellow clear

liquid
[1][2][5]

Boiling Point 151-152 °C at 762 mmHg [2][6][7]

Density 1.133 - 1.141 g/mL at 20-25 °C [2][5][6]

Refractive Index 1.526 - 1.529 at 20 °C [2][5][6]

Flash Point 43 °C (110 °F) - closed cup [5][7]

LogP (Octanol/Water) 2.130 [7]

Solubility Profile
The solubility of a compound is a critical parameter in drug development and material science,

influencing bioavailability, formulation, and reaction kinetics. 2-Methoxythiophene is generally

soluble in organic solvents and has limited solubility in water.

Table 2: Solubility Data for 2-Methoxythiophene

Solvent Solubility Notes Reference(s)

Water 1597 mg/L at 25 °C Estimated value [5]

Alcohol Soluble [5]

Chloroform Soluble [8]

Methanol Slightly Soluble [8]

The shake-flask method is a standard technique for determining the solubility of a compound in

a specific solvent.
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Objective: To determine the saturation solubility of 2-Methoxythiophene in a given solvent

system.

Materials:

2-Methoxythiophene (≥98% purity)[1]

Solvent of interest (e.g., water, phosphate buffer, ethanol)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker/incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

Volumetric flasks and pipettes

Methodology:

Preparation of Supersaturated Solution: Add an excess amount of 2-Methoxythiophene to a

known volume of the solvent in a sealed vial.

Equilibration: Place the vials in a thermostatically controlled shaker set at a constant

temperature (e.g., 25 °C or 37 °C). Shake the vials for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand to let undissolved solute settle.

Centrifuge the samples to further separate the solid and liquid phases.

Sample Preparation: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot

with a suitable mobile phase to a concentration within the calibration range of the analytical

method.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b143748/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-2-methoxythiophene
https://www.benchchem.com/product/b143748/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-2-methoxythiophene
https://www.chemimpex.com/products/44215
https://www.benchchem.com/product/b143748/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-solubility-and-stability-of-2-methoxythiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of 2-Methoxythiophene.

Data Analysis: Calculate the solubility from the measured concentration and the dilution

factor. The experiment should be performed in triplicate to ensure reproducibility.

Below is a graphical representation of the experimental workflow for solubility determination.

Workflow for Solubility Determination

Add excess 2-Methoxythiophene to solvent

Equilibrate in shaker (24-48h at constant T)

Centrifuge for phase separation

Withdraw and dilute supernatant

Quantify concentration via HPLC

Calculate solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 2-Methoxythiophene.
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Stability Profile
Understanding the chemical stability of 2-Methoxythiophene is essential for determining its

shelf-life, storage conditions, and potential degradation pathways.

Storage Recommendations:

Store in a dark place.[7][8]

Keep the container tightly sealed in a dry environment.[7][8]

Recommended storage temperatures are room temperature or 2-8 °C.[1][8]

Potential Instabilities:

Acidic Conditions: As a heterocyclic methyl enol ether, 2-Methoxythiophene may be

susceptible to hydrolysis under acidic conditions. The kinetics of hydronium-ion catalyzed

hydrolysis have been reported, indicating potential degradation in the presence of strong

acids. A related compound, 2-thiophenemethanol, undergoes acid-catalyzed

polycondensation.[9]

Basic Conditions: While the thiophene ring is generally stable, the methoxy group could be

reactive under harsh basic conditions. For the related 2-thiophenemethanol, deprotonation

and oxidation can occur in the presence of a base.[9]

Oxidative Conditions: Ethereal compounds can be prone to autoxidation. While specific data

for 2-Methoxythiophene is limited, this is a potential degradation pathway to consider.

Forced degradation studies are used to identify potential degradation products and pathways,

which helps in developing stability-indicating analytical methods.

Objective: To investigate the stability of 2-Methoxythiophene under various stress conditions

(acidic, basic, oxidative, thermal, and photolytic).

Materials:

2-Methoxythiophene solution of known concentration
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Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Temperature-controlled oven

Photostability chamber

HPLC or GC-MS system for analysis

Methodology:

Acidic Degradation: Mix the 2-Methoxythiophene solution with an equal volume of an

appropriate concentration of HCl (e.g., 0.1 M or 1 M). Heat the mixture if necessary (e.g., 60

°C) for a defined period. At specified time points, withdraw samples, neutralize them, and

dilute for analysis.

Basic Degradation: Mix the 2-Methoxythiophene solution with an equal volume of an

appropriate concentration of NaOH (e.g., 0.1 M or 1 M). Follow the same heating and

sampling procedure as for acidic degradation.

Oxidative Degradation: Treat the 2-Methoxythiophene solution with a solution of hydrogen

peroxide (e.g., 3%). Store the mixture at room temperature or elevated temperature and

sample at various time points.

Thermal Degradation: Expose a solid or liquid sample of 2-Methoxythiophene to elevated

temperatures (e.g., 60-80 °C) in a temperature-controlled oven. Analyze the sample at

different time intervals.

Photolytic Degradation: Expose the 2-Methoxythiophene solution to light of a specified

wavelength and intensity in a photostability chamber. A control sample should be kept in the

dark under the same temperature conditions.

Analysis: All samples should be analyzed by a stability-indicating method, such as HPLC or

GC-MS, to separate and quantify the parent compound and any degradation products. Mass
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spectrometry can be used to identify the structure of the degradation products.

The logical relationship for conducting a forced degradation study is depicted below.

Forced Degradation Study Logic

Stress Conditions

Analysis

Acidic (HCl)

HPLC Analysis

Basic (NaOH) Oxidative (H₂O₂) Thermal Photolytic

GC-MS Analysis

for peak identification

Identify Degradants

2-Methoxythiophene Solution

Click to download full resolution via product page

Caption: Logical flow of a forced degradation study for 2-Methoxythiophene.

Analytical Methods for Stability Testing
A range of analytical techniques are crucial for robust stability testing.[10]
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High-Performance Liquid Chromatography (HPLC): This is the most common technique for

quantifying the parent compound and its degradation products due to its high sensitivity and

resolving power. A reverse-phase C18 column with a UV detector is a typical starting point.

Gas Chromatography-Mass Spectrometry (GC-MS): Useful for volatile compounds and for

identifying unknown degradation products based on their mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information

for the definitive identification of degradation products.[10]

Fourier-Transform Infrared (FTIR) Spectroscopy: Can detect changes in functional groups,

indicating chemical transformations during degradation.[10]

The selection and validation of these analytical methods should be conducted in line with

established guidelines to ensure the reliability of the stability data.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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